2-Isopropoxy-4-methylpyridine-5-boronic acid

• IUPAC Name: (4-methyl-6-propan-2-yloxypyridin-3-yl)boronic acid
• InChI: InChI=1S/C9H14BNO3/c1-6(2)14-9-4-7(3)8(5-11-9)10(12)13/h4-6,12-13H,1-3H3
• InChI Key: IIKDFLHYLHDMHY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1C)OC(C)C)(O)O
• Molecular Formula: C9H14BNO3
• DSSTOX Substance ID: DTXSID501193592
• Molecular Weight: 195.03 g/mol
• CAS RN: 1451391-03-9

Description

2-Isopropoxy-4-methylpyridine-5-boronic acid is a boronic acid derivative. Boronic acids are highly valuable building blocks in organic synthesis. They are used as intermediates in the synthesis of various organic compounds.

Synthesis Analysis

The synthesis of 2-Isopropoxy-4-methylpyridine-5-boronic acid involves the use of boronic esters. Protodeboronation of pinacol boronic esters is a key step in the synthesis. This process involves a radical approach and is paired with a Matteson–CH2–homologation.

Molecular Structure Analysis

The molecular structure of 2-Isopropoxy-4-methylpyridine-5-boronic acid is characterized by the presence of a boronic acid group. The boronic acid group is considered a Lewis acid and has a pKa value of 4–10.

Chemical Reactions Analysis

2-Isopropoxy-4-methylpyridine-5-boronic acid can participate in Suzuki–Miyaura (SM) cross-coupling reactions. In these reactions, the boronic acid acts as a nucleophile and is transferred from boron to palladium.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Hydromethylation Reactions

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Organic Chemical Synthesis Intermediate

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Catalysis

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Mechanism of Action

Target of Action

The primary target of 2-Isopropoxy-4-methylpyridine-5-boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound participates in the SM coupling reaction, which involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the compound, which is a formally nucleophilic organic group, is transferred from boron to palladium .

Biochemical Pathways

The compound plays a significant role in the SM coupling reaction, which is a part of a broader array of reactions in asymmetric synthesis . The compound’s transformations into a range of functional groups provide access to a broad array of diverse molecules with high enantioselectivity .

Pharmacokinetics

It is known that the compound is relatively stable, readily prepared, and generally environmentally benign

Result of Action

The result of the compound’s action is the formation of new C–C, C–O, C–N, C–X, or C–H bonds at stereogenic centres . This leads to the creation of a wide range of other functional groups .

Action Environment

The compound’s action, efficacy, and stability are influenced by the reaction conditions. The SM coupling reaction, in which the compound participates, is known for its exceptionally mild and functional group tolerant reaction conditions . Furthermore, the compound’s synthetic utility is tempered by its air and moisture sensitivity .

Future Directions

The use of boronic acids, including 2-Isopropoxy-4-methylpyridine-5-boronic acid, in medicinal chemistry is a promising area of research. They have been used in the synthesis of various bioactive molecules, and their introduction has been shown to modify selectivity, physicochemical, and pharmacokinetic characteristics. Further studies on boronic acids could lead to the development of new drugs.